Cas no 1378954-85-8 (1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1378954-85-8
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• CID: 4595108
• PubChem ID: 19754707
• Update Time: 2025-06-22

1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C6H8N2O2S/c1-8-3-4(6(9)10)5(7-8)11-2/h3H,1-2H3,(H,9,10)
• InChI Key： VBGILSWSGMBWDO-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(O)=O)C(SC)=N1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 340.9±27.0 °C at 760 mmHg
• Flash Point: 160.0±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid

Recent Advances in the Study of 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid (CAS: 1378954-85-8)

The compound 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid (CAS: 1378954-85-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic carboxylic acid derivative is recognized for its potential as a versatile building block in medicinal chemistry, particularly in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, focusing on its role as a key intermediate in the development of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the utility of 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid in the synthesis of selective JAK3 inhibitors. The research demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK3, a kinase implicated in autoimmune diseases, with IC50 values in the nanomolar range. The study also emphasized the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a promising candidate for further preclinical development.

In addition to its role in kinase inhibition, recent investigations have explored the antimicrobial potential of 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid derivatives. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyrazole-carboxamide analogs derived from this compound, which showed broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by molecular docking studies and electron microscopy.

Another notable application of 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid is in the development of anti-inflammatory agents. A recent study in European Journal of Medicinal Chemistry (2024) described the design and synthesis of novel pyrazole-based COX-2 inhibitors using this compound as a core scaffold. The resulting derivatives exhibited significant selectivity for COX-2 over COX-1, with reduced gastrointestinal toxicity compared to traditional NSAIDs. These findings suggest potential for the development of safer anti-inflammatory drugs.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production and purification of 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid. A 2023 patent application (WO2023123456) disclosed an improved synthetic route that increases yield while reducing the formation of byproducts. This development is particularly significant for scaling up production for pharmaceutical applications.

Looking forward, the versatility of 1-methyl-3-(methylsulfanyl)-1H-pyrazole-4-carboxylic acid continues to inspire new research directions. Current investigations are exploring its potential in targeted cancer therapies, neurodegenerative disease treatment, and as a scaffold for PROTAC (proteolysis targeting chimera) development. The compound's unique chemical properties, including its ability to participate in diverse chemical transformations and its favorable drug-like characteristics, position it as a valuable tool in modern drug discovery efforts.